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Compound of Interest

Compound Name: ICG-carboxylic acid

Cat. No.: B12422682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of ICG-
carboxylic acid stock solutions. Indocyanine green (ICG) is a near-infrared (NIR) fluorescent

dye widely used in various biomedical applications, including in vivo imaging, photodynamic

therapy, and bioconjugation.[1][2][3] ICG-carboxylic acid, a derivative of ICG, features a

terminal carboxylic acid group that enables its conjugation to amine-containing molecules such

as proteins, antibodies, and peptides.[1] Proper preparation and storage of ICG-carboxylic
acid stock solutions are critical for ensuring experimental reproducibility and success.

Application Notes
ICG-carboxylic acid is primarily soluble in organic solvents such as dimethyl sulfoxide

(DMSO) and dimethylformamide (DMF).[1] Aqueous solutions of ICG are known to be unstable

and prone to degradation, which can be mitigated by using organic solvents for stock solutions

and storing them under appropriate conditions. For bioconjugation, a freshly prepared stock

solution in anhydrous DMSO is recommended to ensure the reactivity of the carboxylic acid

group.

Key Properties and Recommendations
Quantitative data regarding the properties, recommended storage, and typical concentrations

for ICG-carboxylic acid are summarized in the tables below for easy reference.
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Property Value Source

Molecular Weight ~730.95 g/mol

Excitation Maximum (Ex) ~785 nm

Emission Maximum (Em) ~812 nm

Extinction Coefficient ≥ 218,000 cm⁻¹M⁻¹

Solubility DMF, DMSO

Stock Solution Parameter Recommendation Source

Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)

Concentration 1-10 mM (or 1-10 mg/mL)

Storage Temperature

-20°C for short-term (≤ 1

month) or -80°C for long-term

(≤ 6 months)

Storage Conditions

Protect from light and

moisture. Aliquot to avoid

repeated freeze-thaw cycles.

Application
Typical Working

Concentration
Source

Bioconjugation
10:1 molar ratio of dye to

protein (starting point)

Cell Staining / In Vitro Imaging 10-100 µM

In Vivo Imaging

2.5 mg/mL (in a formulation

with PEG300, Tween-80, and

Saline)
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Experimental Protocol: Preparation of ICG-
Carboxylic Acid Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of ICG-carboxylic acid in

anhydrous DMSO.

Materials
ICG-carboxylic acid (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or covered with aluminum foil)

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Equipment
Spectrophotometer

Fluorometer (optional)

Procedure
Preparation:

Allow the vial of ICG-carboxylic acid powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Protect all materials and solutions from light throughout the procedure by using amber

tubes or covering them with aluminum foil.

Weighing:
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Carefully weigh out the desired amount of ICG-carboxylic acid powder using an

analytical balance. For example, for 1 mL of a 10 mM stock solution, weigh out

approximately 0.73 mg of ICG-carboxylic acid (assuming a molecular weight of 730.95

g/mol ).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the ICG-carboxylic
acid powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) can aid in dissolution if necessary.

Quality Control:

Spectrophotometric Analysis:

Dilute a small aliquot of the stock solution in DMSO.

Measure the absorbance spectrum from 700 nm to 850 nm.

The absorbance maximum should be around 785 nm.

Calculate the concentration using the Beer-Lambert law (A = εcl), where A is the

absorbance, ε is the molar extinction coefficient (≥ 218,000 M⁻¹cm⁻¹), c is the

concentration in mol/L, and l is the path length in cm.

Fluorometric Analysis (Optional):

Further dilute the aliquot in DMSO.

Measure the fluorescence emission spectrum with excitation at ~785 nm. The emission

maximum should be around 812 nm.

Aliquoting and Storage:

Aliquot the stock solution into single-use, light-protected microcentrifuge tubes. This

minimizes degradation from repeated freeze-thaw cycles and light exposure.
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Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate a typical experimental workflow for using ICG-carboxylic acid
in bioconjugation and a conceptual representation of its application in targeted imaging.
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Caption: Workflow for bioconjugation using ICG-carboxylic acid.
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Caption: Conceptual pathway for targeted cell imaging with an ICG-conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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